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Compound of Interest

Compound Name: Propanenitrile, 3-mercapto-

Cat. No.: B087174 Get Quote

Introduction: Understanding the Dual-Reactivity and
Associated Risks
Propanenitrile, 3-mercapto- (CAS No. 1001-58-7), also known as 3-mercaptopropionitrile or

β-mercaptopropionitrile, is a bifunctional organosulfur compound valued in advanced organic

synthesis.[1] Its structure, featuring both a terminal thiol (-SH) and a nitrile (-CN) group, allows

for a unique dual reactivity.[2] The thiol group can engage in disulfide bond formation or metal

coordination, while the nitrile group is active in nucleophilic additions.[2] This versatility makes it

a critical building block in pharmaceutical development for designing enzyme inhibitors and in

the synthesis of agrochemicals.[2]

However, the very reactivity that makes this compound valuable also necessitates a rigorous

and well-understood safety protocol. The thiol group imparts a strong, unpleasant odor and

contributes to its toxicity profile, while the nitrile functionality introduces hazards common to

cyanides. This guide provides a comprehensive framework for the safe handling, storage, and

emergency management of Propanenitrile, 3-mercapto-, grounded in established safety

principles and an understanding of its chemical nature. It is intended to empower researchers

to mitigate risks effectively while harnessing the synthetic potential of this compound.

Section 1: Hazard Identification and Analysis
A thorough understanding of the hazards associated with Propanenitrile, 3-mercapto- is the

foundation of safe laboratory practice. Its toxicity is multifaceted, affecting multiple routes of
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exposure.

GHS Classification and Toxicological Profile
Propanenitrile, 3-mercapto- is classified under the Globally Harmonized System (GHS) with a

primary "Warning" signal word, associated with the GHS07 pictogram (Exclamation Mark).[1]

The specific hazard statements reveal its risk profile:

H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[3]

H332: Harmful if inhaled[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

The causality behind these hazards lies in its molecular structure. The thiol group can interfere

with biological processes, while the nitrile group poses risks associated with cyanide chemistry.

Exposure can lead to irritation of the skin, eyes, and respiratory tract. Systemic toxicity is a

significant concern if the compound is absorbed through the skin, inhaled, or ingested.

Physical and Chemical Properties
Understanding the physical properties of a chemical is crucial for predicting its behavior in the

laboratory and for designing appropriate safety controls.
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Property Value Source

CAS Number 1001-58-7 [2]

Molecular Formula C₃H₅NS [1][2]

Molecular Weight 87.14 g/mol [1]

Appearance Colorless liquid/oil [1][4]

Odor Malodorous [4]

Density ~1.06 g/cm³ [1][4]

Boiling Point 87 °C at 15 torr [4]

Solubility

Soluble in most organic

solvents; partially soluble in

water

[4]

Reactivity

Prone to oxidation to the

corresponding disulfide on

exposure to air or base.[4]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
Mitigating exposure to Propanenitrile, 3-mercapto- requires a multi-layered approach,

beginning with engineering controls and culminating in the correct use of personal protective

equipment. This is best conceptualized through the "Hierarchy of Controls."
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Hierarchy of Controls for Propanenitrile, 3-mercapto-

Practical Implementation
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Caption: Hierarchy of controls for managing exposure risks.

Engineering Controls
The primary method for controlling exposure is through robust engineering controls.
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Chemical Fume Hood: Due to its inhalation hazard and strong odor, all handling of

Propanenitrile, 3-mercapto- must be performed inside a certified chemical fume hood.[2][4]

This is non-negotiable. The fume hood contains vapors and prevents them from entering the

laboratory atmosphere.

Administrative Controls
Standard Operating Procedures (SOPs): Laboratories must develop detailed SOPs for all

procedures involving this chemical. The SOP should cover handling, storage, waste

disposal, and emergency procedures.

Training: All personnel must be trained on the specific hazards of Propanenitrile, 3-
mercapto- and the laboratory's SOPs before beginning work.

Restricted Access: Designate specific areas within the lab where this chemical is stored and

handled to limit potential exposure to untrained personnel.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to provide an adequate barrier.[5]

Hand Protection: Nitrile gloves are mandatory.[2] Given that the compound is harmful in

contact with skin, it is crucial to ensure gloves are inspected before use and changed

immediately if contamination is suspected.[3] For extended operations, consider double-

gloving.

Eye and Face Protection: Chemical safety goggles are required at all times.[2] When there is

a risk of splashing, a face shield must be worn in combination with safety goggles.[5][6] A

face shield alone does not provide sufficient protection.[5]

Skin and Body Protection: A flame-retardant, buttoned lab coat should be worn to protect

against splashes. Ensure the lab coat is clean and fits properly. Do not wear lab coats

outside of the laboratory.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below recommended limits, a NIOSH-approved respirator may be necessary.[7] The
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selection of the appropriate respirator depends on the airborne concentration and requires a

formal respiratory protection program, including fit testing.

Section 3: Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to prevent accidental

exposure and maintain the chemical's integrity.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of any unnecessary items. Assemble all required equipment, including

appropriate glassware, spill kits, and waste containers.

Don PPE: Put on all required PPE as described in Section 2.3.

Transferring the Chemical: Conduct all transfers of Propanenitrile, 3-mercapto- within the

fume hood. If transferring from a larger container, use a syringe or cannula for liquid

transfers to minimize vapor release. For solids, use a spatula in a draft-shielded area of the

hood.

Performing Reactions: Keep all reaction vessels closed or equipped with condensers to

prevent the escape of vapors. Reactions should be conducted in well-maintained glassware

to prevent breakage.

Post-Handling: After use, securely seal the container. Decontaminate any surfaces that may

have come into contact with the chemical using an appropriate solvent and cleaning agent.

Doff PPE: Remove PPE in the correct order (gloves first) to avoid self-contamination. Wash

hands thoroughly with soap and water after removing gloves.

Storage Requirements
The stability of Propanenitrile, 3-mercapto- is a critical consideration for its storage.[4]

Temperature and Atmosphere: The compound is prone to oxidation, especially in the

presence of air or base, forming the disulfide 3,3′-dithiobispropionitrile.[4] Therefore, it should
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be stored under an inert atmosphere (e.g., argon or nitrogen). For short-term storage (days),

a temperature of -20°C is recommended.[4][8] For long-term storage, -78°C is preferable.[4]

Container: Store in a tightly sealed, clearly labeled container.

Location: Store in a designated, well-ventilated, and secure area away from incompatible

materials.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and sources

of ignition.[9]

Section 4: Emergency Procedures
Preparedness is key to managing emergencies effectively. All personnel must be familiar with

these procedures and the location of safety equipment.

Immediate Assessment

Response Actions

Follow-Up

Chemical Exposure Event Assess Scene Safety
Is there immediate danger?

Skin Contact:
Flush with water for 15+ min

Remove contaminated clothingIdentify Exposure Type

Eye Contact:
Flush with eyewash for 15+ min

Hold eyelids open

Identify Exposure Type

Inhalation:
Move to fresh air

Identify Exposure Type

Seek Immediate
Medical Attention

Report Incident to Supervisor
and EHS

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Workflow for responding to a chemical exposure event.
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Spill and Leak Response
Small Spills (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

commercial sorbent).

Collect the contaminated material into a labeled, sealed container for hazardous waste

disposal.

Decontaminate the area with a suitable solvent.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

Alert laboratory personnel and activate the fire alarm if necessary to evacuate the building.

Contact the institution's Environmental Health and Safety (EHS) department or emergency

response team.

Do not attempt to clean up a large spill without specialized training and equipment.

First Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes.[10] Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10] Use an eyewash station. Remove

contact lenses if present and easy to do.[10] Seek immediate medical attention from an

ophthalmologist.

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[9]

Section 5: Waste Disposal
Chemical waste must be managed in accordance with institutional policies and government

regulations (e.g., EPA guidelines).[2]

Protocol for Waste Disposal
Segregation: Do not mix waste containing Propanenitrile, 3-mercapto- with other waste

streams unless explicitly permitted.

Containerization: Collect all waste (including contaminated solids like paper towels and

sorbents) in a designated, properly labeled hazardous waste container. The container must

be in good condition and compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Propanenitrile, 3-mercapto-".

Storage: Keep waste containers sealed when not in use and store them in a designated

satellite accumulation area.

Disposal: Arrange for pickup and disposal through the institution's EHS department or a

licensed hazardous waste disposal contractor.

Conclusion
Propanenitrile, 3-mercapto- is a potent synthetic tool whose safe use is predicated on a

comprehensive understanding of its hazards and a disciplined adherence to safety protocols.

By implementing robust engineering controls, utilizing appropriate personal protective

equipment, and maintaining rigorous handling and storage practices, researchers can

effectively mitigate the risks associated with this compound. Emergency preparedness is not an

afterthought but a critical component of a responsible safety culture. This guide serves as a

technical framework to build upon, and should be supplemented with institution-specific training

and standard operating procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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